Cas no 1105233-33-7 (1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-fluorophenoxy)ethan-1-one)

• Product Name: 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-fluorophenoxy)ethan-1-one
• CAS No: 1105233-33-7
• MF: C₁₉H₂₂FN₃O₂S
• MW: 375.460286617279
• CID: 6413206
• PubChem ID: 30860487
• Update Time: 2025-06-07

1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-fluorophenoxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-fluorophenoxy)ethan-1-one
• 1-[4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-2-(2-fluorophenoxy)ethanone
• AKOS024509190
• 1105233-33-7
• 1-{4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl}-2-(2-fluorophenoxy)ethan-1-one
• 1-(4-((4-cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)-2-(2-fluorophenoxy)ethanone
• F5461-1105

• Inchi： 1S/C19H22FN3O2S/c20-15-3-1-2-4-17(15)25-12-19(24)23-9-7-22(8-10-23)11-18-21-16(13-26-18)14-5-6-14/h1-4,13-14H,5-12H2
• InChI Key： MKOQCIHJGBKGNG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC2=NC(C3CC3)=CS2)CC1)COC1=CC=CC=C1F

Computed Properties

• Exact Mass: 375.14167629g/mol
• Monoisotopic Mass: 375.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-fluorophenoxy)ethan-1-one

Compound CAS No. 1105233-33-7: A Comprehensive Overview

The compound 1-{4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazin-1-yl}-2-(2-fluorophenoxy)ethan-1-one, identified by the CAS number 1105233-33-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique properties and versatility in drug design.

The structure of this compound is characterized by a piperazine ring system, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is further substituted with a 4-cyclopropyl group at the thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms. Additionally, the molecule features a fluoro-substituted phenoxy group attached to an ethanone moiety, which contributes to its hydrophobicity and potential bioavailability.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological targets, including kinases, proteases, and ion channels. The presence of the cyclopropyl group in this compound adds further complexity to its structure, potentially enhancing its binding affinity to specific receptors or enzymes.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for conditions such as cancer and inflammatory diseases. Its ability to inhibit key enzymes involved in these pathologies makes it a valuable candidate for further development.

Moreover, the integration of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound with its targets. Advanced modeling tools have enabled researchers to predict its binding modes and optimize its pharmacokinetic properties.

In conclusion, the compound CAS No. 1105233-33-7 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and promising biological activity position it as a valuable asset for future research and development efforts.